Cas no 466668-19-9 ((2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile
• CAS No: 466668-19-9
• MF: C₁₈H₁₆N₄
• MW: 288.34644317627
• CID: 5554746
• Update Time: 2025-07-21

(2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-methylanilino)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• 1H-Benzimidazole-2-acetonitrile, 1-methyl-α-[[(4-methylphenyl)amino]methylene]-
• (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile

• Inchi： 1S/C18H16N4/c1-13-7-9-15(10-8-13)20-12-14(11-19)18-21-16-5-3-4-6-17(16)22(18)2/h3-10,12,20H,1-2H3/b14-12-
• InChI Key： ICEBJEMXNCOHAB-OWBHPGMISA-N
• SMILES： C(#N)/C(/C1N(C)C2=CC=CC=C2N=1)=C/NC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile

Recent Advances in the Study of (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile (CAS: 466668-19-9)

In recent years, the compound (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile (CAS: 466668-19-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole and aminopropenenitrile structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of specific kinases involved in inflammatory pathways. The research team employed a combination of X-ray crystallography and molecular docking simulations to reveal the compound's binding mode within the kinase active site, providing a structural basis for its inhibitory activity. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development comes from oncology research, where (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile has shown selective cytotoxicity against certain cancer cell lines. A preclinical study conducted by a multinational research consortium reported that the compound induces apoptosis in triple-negative breast cancer cells through the activation of the intrinsic apoptotic pathway. Importantly, the compound demonstrated minimal toxicity to normal cells in these experiments, indicating a favorable therapeutic window that warrants further investigation.

The synthetic accessibility of (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases overall yield while reducing the number of purification steps. This advancement is particularly relevant for scaling up production for potential clinical trials, addressing one of the key challenges in translating this compound from bench to bedside.

Pharmacokinetic studies have provided additional insights into the compound's drug-like properties. Research presented at the 2023 American Chemical Society National Meeting revealed that (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile exhibits favorable oral bioavailability in rodent models, with a plasma half-life suitable for once-daily dosing. These characteristics, combined with its demonstrated efficacy in disease models, position this compound as a strong candidate for further drug development.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives of (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile. Preliminary results suggest that modifications at specific positions of the benzodiazole ring or the aminopropenenitrile moiety can significantly alter both potency and selectivity, opening new avenues for targeted therapeutic development. These efforts underscore the compound's versatility as a molecular scaffold in medicinal chemistry.

In conclusion, the growing body of research on (2E)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)-3-(4-methylphenyl)aminoprop-2-enenitrile (CAS: 466668-19-9) highlights its multifaceted potential in drug discovery and development. From its well-characterized mechanism of action to its favorable pharmacokinetic profile, this compound represents an exciting area of investigation in chemical biology and pharmaceutical sciences. Continued research efforts will likely focus on advancing lead compounds through preclinical development and potentially into clinical trials, particularly for inflammatory diseases and certain cancer types.